Cas no 7467-06-3 (Pyridinium,1-[2-(4-methoxyphenyl)-2-oxoethyl]-4-methyl-, iodide (1:1))

• Product name: Pyridinium,1-[2-(4-methoxyphenyl)-2-oxoethyl]-4-methyl-, iodide (1:1)
• CAS No: 7467-06-3
• MF: C₁₅H₁₆NO₂^.I
• MW: 242.29304
• CID: 577233
• PubChem ID: 24200705

Pyridinium,1-[2-(4-methoxyphenyl)-2-oxoethyl]-4-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-[2-(4-methoxyphenyl)-2-oxoethyl]-4-methyl-, iodide (1:1)
• NSC400634; 1-(4-Methoxy-phenacyl)-4-methyl-pyridinium, Jodid; 1-(4-methoxy-phenacyl)-4-methyl-pyridinium, iodide;
• NSC-400634
• 1-[2-(4-Methoxyphenyl)-2-oxoethyl]-4-methylpyridin-1-ium iodide
• 7467-06-3
• NSC400634
• DTXSID10639446

• Inchi： InChI=1S/C15H16NO2.HI/c1-12-7-9-16(10-8-12)11-15(17)13-3-5-14(18-2)6-4-13;/h3-10H,11H2,1-2H3;1H/q+1;/p-1
• InChI Key： GJMZWINEQSNXPH-UHFFFAOYSA-M
• SMILES： CC1=CC=[N+](C=C1)CC(=O)C2=CC=C(C=C2)OC.[I-]

Computed Properties

• Exact Mass: 242.11818
• Monoisotopic Mass: 369.02258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.18
• LogP: -0.82200